1-[2-(3-methyl-4-nitrophenoxy)ethyl]-1H-1,2,4-triazole

• IUPAC Name: 1-[2-(3-methyl-4-nitrophenoxy)ethyl]-1,2,4-triazole
• InChI: InChI=1S/C11H12N4O3/c1-9-6-10(2-3-11(9)15(16)17)18-5-4-14-8-12-7-13-14/h2-3,6-8H,4-5H2,1H3
• InChI Key: ZDNIXQBFDHMEKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCCN2C=NC=N2)[N+](=O)[O-]
• Molecular Formula: C11H12N4O3
• Molecular Weight: 248.24 g/mol
• Solubility: 22.6 [ug/mL] (The mean of the results at pH 7.4)

Description

1-[2-(3-methyl-4-nitrophenoxy)ethyl]-1H-1,2,4-triazole is a chemical compound that belongs to the class of triazole derivatives. It has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-[2-(3-methyl-4-nitrophenoxy)ethyl]-1H-1,2,4-triazole is not fully understood yet. However, it has been reported to exhibit inhibitory effects on some enzymes, such as acetylcholinesterase and tyrosinase, which are involved in various physiological processes.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects, such as antioxidant, anti-inflammatory, and antimicrobial activities. It has also been reported to have potential applications in the treatment of Alzheimer's disease and cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[2-(3-methyl-4-nitrophenoxy)ethyl]-1H-1,2,4-triazole in lab experiments is its relatively low toxicity. However, its solubility in water is limited, which can make it challenging to work with in some experiments.

Future Directions

There are several future directions for research on 1-[2-(3-methyl-4-nitrophenoxy)ethyl]-1H-1,2,4-triazole. One potential area of investigation is its potential applications in the treatment of neurodegenerative diseases, such as Parkinson's and Huntington's diseases. Another area of interest is its potential use as a therapeutic agent for cancer treatment. Additionally, further studies are needed to fully understand the mechanism of action and to identify any potential side effects associated with its use.
In conclusion, this compound is a chemical compound that has been extensively studied for its potential applications in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, as well as future directions for research have been discussed in this paper. Further studies are needed to fully understand its potential applications and limitations.

Synthesis Methods

The synthesis of 1-[2-(3-methyl-4-nitrophenoxy)ethyl]-1H-1,2,4-triazole involves the reaction of 3-methyl-4-nitrophenol with 2-bromoethylamine hydrobromide in the presence of a base, followed by the cyclization of the resulting intermediate with hydrazine hydrate. The final product is obtained after purification by column chromatography.

Scientific Research Applications

1-[2-(3-methyl-4-nitrophenoxy)ethyl]-1H-1,2,4-triazole has been investigated for its potential applications in various scientific research areas, including medicinal chemistry, pharmacology, and biochemistry.